1-(2-tert-butylphenoxy)-3-(4-methyl-1-piperazinyl)-2-propanol dihydrochloride

• IUPAC Name: 1-(2-tert-butylphenoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol;dihydrochloride
• InChI: InChI=1S/C18H30N2O2.2ClH/c1-18(2,3)16-7-5-6-8-17(16)22-14-15(21)13-20-11-9-19(4)10-12-20;;/h5-8,15,21H,9-14H2,1-4H3;2*1H
• InChI Key: QZBSIZCAYRQFOJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=CC=C1OCC(CN2CCN(CC2)C)O.Cl.Cl
• Molecular Formula: C18H32Cl2N2O2
• Molecular Weight: 379.4 g/mol

Description

1-(2-tert-butylphenoxy)-3-(4-methyl-1-piperazinyl)-2-propanol dihydrochloride, also known as tert-butylphenoxy-methylpiperazinylpropanol dihydrochloride (TPPP), is a chemical compound that has shown potential in various scientific research applications.

Mechanism of Action

The exact mechanism of action of TPPP is not fully understood, but it is believed to work by modulating the activity of certain neurotransmitters in the brain, including dopamine and serotonin. TPPP has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
Studies have shown that TPPP can increase the levels of dopamine and serotonin in the brain, which can improve mood and cognitive function. TPPP has also been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using TPPP in lab experiments is that it has been shown to have low toxicity and few side effects. However, one limitation is that more research is needed to fully understand its mechanism of action and potential therapeutic uses.

Future Directions

There are several future directions for research on TPPP. One area of interest is its potential as a treatment for neurological disorders, including Parkinson's disease and Alzheimer's disease. Another area of interest is its potential as a cancer treatment, particularly in combination with other chemotherapeutic agents. Additionally, more research is needed to understand the long-term effects of TPPP and its potential for use in humans.

Scientific Research Applications

TPPP has been studied extensively in scientific research, particularly in the field of neuroscience. It has been shown to have potential as a treatment for various neurological disorders, including Parkinson's disease, Alzheimer's disease, and depression. TPPP has also been studied as a potential treatment for cancer, as it has been shown to inhibit the growth of cancer cells.